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Compound of Interest

Compound Name: 3-Anilino-1-propanol

Cat. No.: B1268279

Technical Guide: Physicochemical Properties of
3-Anilino-1-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Anilino-1-propanol (CAS No: 31121-11-6), also known as N-(3-hydroxypropyl)aniline, is a
versatile bifunctional organic compound incorporating both a secondary amine and a primary
alcohol. This unique structural arrangement makes it a valuable intermediate in the synthesis of
a variety of more complex molecules, including potential active pharmaceutical ingredients
(APIs). A thorough understanding of its physical properties is essential for its effective use in
research and development, particularly in process design, purification, and formulation. This
technical guide provides a detailed overview of the known physical properties of 3-Anilino-1-
propanol, outlines standard experimental protocols for their determination, and presents a
generalized workflow for its application in chemical synthesis.

Core Physical Properties

The physical characteristics of 3-Anilino-1-propanol are summarized in the table below.
These properties are critical for handling, storage, and reaction setup.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1268279?utm_src=pdf-interest
https://www.benchchem.com/product/b1268279?utm_src=pdf-body
https://www.benchchem.com/product/b1268279?utm_src=pdf-body
https://www.benchchem.com/product/b1268279?utm_src=pdf-body
https://www.benchchem.com/product/b1268279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
The substance is typically a
Light yellow to yellow to liquid at ambient temperature,
Appearance o ) )
orange clear liquid though its physical state can
be dependent on purity.
Not definitively reported; o o
) ) Sources describe it as a liquid,
Melting Point presumed to be near or below ) ) ]
suggesting a low melting point.
room temperature.
The boiling point is provided at
reduced pressure, a common
Boiling Point 140 °C at 0.4 mmHg practice for compounds that
may decompose at their
atmospheric boiling point.
The presence of a hydroxyl
group allows for hydrogen
bonding, contributing to its
Solubility Soluble in polar solvents. solubility in polar solvents.

Quantitative data in specific
solvents is not readily

available.

Experimental Protocols for Physical Property

Determination

Accurate determination of the physical properties of a compound like 3-Anilino-1-propanol is

fundamental for its characterization. The following are detailed, standard methodologies for

measuring melting point, boiling point, and solubility.

Melting Point Determination

Given that 3-Anilino-1-propanol is often a liquid at room temperature, its melting point (or

freezing point) would be determined using a cooling method or a specialized apparatus

capable of sub-ambient temperature measurement.
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Methodology:

o Sample Preparation: A small, pure sample of 3-Anilino-1-propanol is placed in a sample
holder, such as a small test tube or a capillary tube.

o Apparatus: A cryostat or a melting point apparatus with a cooling stage is utilized. A
calibrated thermometer or temperature probe is placed in direct contact with the sample.

e Procedure:
o The sample is slowly cooled, and the temperature is monitored continuously.
o The temperature at which the first crystals appear is recorded as the onset of freezing.
o The temperature at which the entire sample solidifies is also noted.

o For a melting point determination, the solidified sample is then slowly warmed, and the
temperature range from the first sign of liquefaction to complete melting is recorded. For a
pure compound, this range should be narrow.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid can be accurately determined using the capillary method, which is
suitable for small sample volumes.

Methodology:

o Sample Preparation: A small amount (a few milliliters) of 3-Anilino-1-propanol is placed in a
small test tube or a fusion tube.

o Capillary Tube: A capillary tube, sealed at one end, is inverted and placed into the liquid in
the test tube.

e Apparatus: The test tube assembly is attached to a thermometer and heated in a controlled
manner using a heating block or an oil bath.[1][2][3][4]

e Procedure:
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o The apparatus is heated gently. As the temperature rises, the air trapped in the capillary
tube will expand and exit as a stream of bubbles.

o Heating is continued until a steady stream of bubbles emerges from the capillary tube.
This indicates that the vapor pressure of the liquid is approaching the external pressure.

o The heat source is then removed, and the liquid is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point. At this temperature, the vapor pressure of the liquid is equal to the
external pressure.[4]

Solubility Determination

A gualitative and semi-quantitative assessment of solubility in various solvents is a crucial step
in characterizing a compound.

Methodology:

e Solvent Selection: A range of representative solvents are chosen, including water, ethanol,
and acetone, to assess solubility in polar protic and aprotic environments.

e Procedure for Qualitative Assessment:

o A small, measured amount of 3-Anilino-1-propanol (e.g., 0.1 mL) is added to a test tube
containing a measured volume of the solvent (e.g., 1 mL).

o The mixture is agitated vigorously.

o Visual inspection determines if the compound has dissolved completely, is partially
soluble, or is insoluble.

o Procedure for Quantitative Assessment (Isothermal Saturation Method):

o An excess amount of 3-Anilino-1-propanol is added to a known volume of the solvent in
a sealed container.
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o The mixture is agitated at a constant temperature for an extended period to ensure
equilibrium is reached.

o The saturated solution is then filtered to remove any undissolved solute.

o The concentration of the 3-Anilino-1-propanol in the filtrate is determined using an
appropriate analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC),
or high-performance liquid chromatography (HPLC). This concentration represents the
solubility of the compound in that solvent at that temperature.

Application in Synthesis: A Generalized Workflow

3-Anilino-1-propanol is a valuable building block in multi-step organic synthesis. Its dual
functionality allows for a variety of chemical transformations, making it an important
intermediate in the preparation of more complex molecules, including those with potential
pharmaceutical applications. The following diagram illustrates a generalized workflow where 3-
Anilino-1-propanol is used as a starting material for the synthesis of a target molecule.
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Generalized Synthetic Workflow Utilizing 3-Anilino-1-propanol

Starting Materials

3-Anilino-1-propanol Reagent X

Reaction Step
(e.q., Esterification, Etherification, or
N-Alkylation)

Purification and Isolation

Workup
(e.g., Extraction, Washing)

Purification
(e.g., Chromatography, Recrystallization)

Final Rroduct

Target Molecule

(e.q., API Precursor)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a target molecule from 3-Anilino-1-
propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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